Labelled Products Labelled Products | Vulcanchem Isotopically labeled compounds are non-radioactive chemical substances where one or more element within a compound has been substituted for its stable isotope. These compounds have been synthesized and utilized by scientists from various areas of biomedical research during the last several decades. Compounds labeled with stable isotopes, have been used effectively by drug metabolism scientists and toxicologists to gain better understanding of drugs’ disposition and their potential role in target organ toxicities.

VCID Product Name CAS No. MF
VC0196452 Loratadine-d5 C22H23ClN2O2
VC0196716 (+/-)-Methotrimeprazine (D6) C19H24N2OS
VC0196490 Quetiapine-d8 Hemifumarate 1031703-36-2 C21H17D8N3O2S.C21H17D8N3O2S.C4H4O4
VC0196399 rac-Cotinine-d3 110952-70-0 C10H9N2OD3
VC0196644 (R)-(-)-Modafinil-d5 1134802-57-5 C15H10NO2SD5
VC0196659 5-Hydroxy Omeprazole-(Pyridyl)-d3 1189882-58-3 C17H19N3O4S
VC0196387 Cetirizine D4 1219803-84-5 C21H21D4ClN2O3
VC0196732 1,7-Dihydropurin-6-one 1246820-04-1 C5H4N4O
VC0196599 17-beta-Estradiol-13C2 82938-05-4 C18H24O2